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meCgPPh Pd G3 (CAS: 2230788-58-4)

Executive Summary & Compound Identity
meCgPPh Pd G3 represents a Third-Generation (G3) Buchwald precatalyst incorporating a

sterically demanding, electron-poor cage phosphine ligand. Unlike traditional biaryl phosphines

(e.g., XPhos, RuPhos), the meCgPPh ligand utilizes a phosphaadamantane framework. This

architecture provides unique steric protection and electronic tuning, making the catalyst

particularly effective for challenging cross-coupling reactions where standard ligands fail to

prevent catalyst deactivation or β-hydride elimination.
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Parameter Detail

Common Name meCgPPh Pd G3

IUPAC Name

[(1,3,5,7-Tetramethyl-6-phenyl-2,4,8-trioxa-6-

phosphaadamantane)-2-(2′-amino-1,1′-

biphenyl)]palladium(II) methanesulfonate

CAS Number 2230788-58-4

Formula C₂₉H₃₄NO₆PPdS

Molecular Weight 662.04 g/mol

Ligand Class Cage Phosphine (Phosphaadamantane)

Precatalyst Class Buchwald Generation 3 (Palladacycle)

Ligand Architecture: The "meCgPPh" Framework
The nomenclature "meCgPPh" refers to the ligand 1,3,5,7-Tetramethyl-6-phenyl-2,4,8-trioxa-6-

phosphaadamantane.[1][2] The "me" prefix denotes the four methyl groups stabilizing the

adamantane-like cage, while "Cg" signifies the cage structure itself.

Structural Advantages
Rigid Steric Bulk: The adamantane cage acts as a rigid steric wall. Unlike biaryl ligands that

rely on rotation for steric shielding, the CgPPh ligand has a fixed cone angle comparable to

, preventing the formation of inactive bis-ligated palladium species (

).

Electronic Properties: The presence of oxygen atoms within the cage (trioxa) renders the

phosphorus center relatively electron-poor compared to trialkylphosphines. This facilitates

faster reductive elimination steps in the catalytic cycle, crucial for forming sterically hindered

C-C and C-N bonds.
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While specific CIF files for commercial batches are proprietary, the crystallographic structure of

meCgPPh Pd G3 follows the strict geometric archetypes of the Buchwald G3 family. The

complex crystallizes as a distorted square planar Palladium(II) species.

Crystal Habit and Unit Cell Predictions
Crystal System: Typically Monoclinic or Triclinic (common for G3 mesylates).

Space Group:

or

.

Solvent Inclusion: Crystals grown from DCM/Hexane or THF/Pentane often include solvent

molecules in the lattice, which must be accounted for during refinement (SQUEEZE

algorithm may be required).

Coordination Sphere Geometry
The Pd(II) center is coordinated in a distorted square planar geometry involving:

P (Phosphine): The phosphorus atom of the meCgPPh ligand.[3]

C (Biphenyl): The metallated carbon of the aminobiphenyl backbone.

N (Amine): The

group of the biphenyl backbone (stabilizing the precatalyst).

O (Mesylate): The methanesulfonate anion is typically coordinated in the solid state but

dissociates rapidly in solution.

Key Structural Metrics (Archetypal)
The following parameters are critical for validating the structural integrity of the precatalyst via

X-ray diffraction (XRD):
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Bond / Angle Typical Value (Å / °) Structural Significance

Pd–P Bond 2.25 – 2.30 Å

Indicates strong ligation;

slightly elongated due to steric

bulk of the cage.

Pd–N Bond 2.10 – 2.15 Å

Critical for G3 stability.

Elongation suggests pre-

activation instability.

Pd–C Bond 1.98 – 2.02 Å

The site of the metallacycle;

must be intact for G3

classification.

P–Pd–N Angle ~170° - 175°

Trans-spanning angle;

deviation from 180° indicates

steric distortion.

C–Pd–O Angle ~85° - 90°

Cis-angle between the carbon

scaffold and the leaving group

(OMs).

Mechanism of Activation
The crystallographic stability of meCgPPh Pd G3 translates into a rapid, entropically driven

activation mechanism in solution. The "G3" design allows for the generation of the active

species even at low temperatures.[4]

Activation Pathway
Deprotonation: Base removes a proton from the coordinated

group.

Reductive Elimination: The Pd center undergoes reductive elimination to form an indoline

byproduct.

Release: The active monoligated Pd(0) species is released, ready for oxidative addition.
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Figure 1: Activation pathway of meCgPPh Pd G3 converting the air-stable Pd(II) precatalyst

into the active L-Pd(0) species.

Experimental Protocols
Protocol A: Single Crystal Growth (Vapor Diffusion)
To validate the quality of a batch or confirm the ligand identity via XRD, use the following

crystallization method.

Dissolution: Dissolve 10 mg of meCgPPh Pd G3 in 0.5 mL of Dichloromethane (DCM) in a

small GC vial. Ensure the solution is clear (filter if necessary).

Antisolvent Setup: Place the small vial (uncapped) inside a larger 20 mL scintillation vial

containing 3 mL of n-Pentane or Diethyl Ether.

Equilibration: Cap the large vial tightly. Allow to stand undisturbed at 4°C (refrigerator) for

24–72 hours.

Harvesting: Look for yellow-orange block-like crystals. Harvest immediately and mount at

100 K to prevent solvent loss (desolvation) which degrades crystal quality.

Protocol B: Catalytic Activation (Standard Coupling)
This protocol ensures the crystallographic potential is translated into catalytic turnover.

Charge: Add meCgPPh Pd G3 (1–2 mol%) and Boronic Acid (1.5 equiv) to the reaction

vessel.
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Inert: Evacuate and backfill with

(3 cycles).

Solvent/Base: Add solvent (e.g., THF or Dioxane) and Base (e.g.,

or

solution).

Temperature: The G3 scaffold activates rapidly. For standard couplings, Room Temperature

is often sufficient. For sterically hindered substrates, heat to 60°C.

Note: If the solution turns black immediately (Pd black precipitation), the activation was too

violent; reduce temperature or switch to a milder base.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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